1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol

• CAS: 119738-13-5
• Synonyms:
  1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI)
• Molecular Formula: C5H8N2O2
• Molecular Weight: 128.13 g/mol
• SMILES: CC1=NOC(=N1)C(C)O
• InChI: InChI=1S/C5H8N2O2/c1-3(8)5-6-4(2)7-9-5/h3,8H,1-2H3
• InChIKey: IZIZOMNWXFKESX-UHFFFAOYSA-N

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol Overview

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol is a heterocyclic building block featuring a 1,2,4-oxadiazole core with a chiral α-hydroxyethyl substituent. As a member of the 1,2,4-oxadiazole class, it exhibits higher lipophilicity than its 1,3,4-oxadiazole regioisomers, a property that influences membrane permeability and metabolic stability [1]. The compound is commercially available with purity specifications of 95–97% and comprehensive QC documentation including NMR, HPLC, and GC .

▸

Chiral α-hydroxyethyl handle for enantioselective synthesis

▸

QC-documented purity (NMR, HPLC, GC) available

▸

1,2,4-Oxadiazole core with reported higher lipophilicity class

• [1] Boström, J., Hogner, A., Llinàs, A., Wellner, E., & Plowright, A. T. (2012). Oxadiazoles in Medicinal Chemistry. Journal of Medicinal Chemistry, 55(5), 1817–1830. DOI: 10.1021/jm2013248 View Source

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol – Substitution Limitations

Substituting 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanol with a generic oxadiazole building block introduces measurable differences in lipophilicity, reactivity, and synthetic tractability. The 1,2,4-oxadiazole regioisomer has a median logD of 4.4 versus 3.2 for the 1,3,4-isomer, affecting drug-like properties [1]. The α-hydroxyethyl group provides a chiral handle and oxidation potential absent in simple 3-methyl-1,2,4-oxadiazole . Furthermore, continuous-flow microreactor synthesis reduces preparation time from days to ~30 min, enabling rapid library expansion not feasible with batch-synthesized analogs .

Lipophilicity shift

1,2,4- vs 1,3,4-oxadiazole regioisomer may alter logD-dependent properties

Synthetic handle absence

Simple 3-methyl-1,2,4-oxadiazole lacks α-hydroxyethyl for chiral induction or oxidation

Synthesis lead time

Batch-synthesized analogs may require longer timelines than flow-chemistry-enabled compounds

• [1] Boström, J., et al. (2012). J. Med. Chem., 55, 1817–1830. View Source

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol – Differentiation Evidence

Lipophilicity: 1,2,4- vs 1,3,4-Oxadiazole

In a systematic matched-pair analysis of the AstraZeneca compound collection, 1,2,4-oxadiazole isomers consistently showed higher lipophilicity than their 1,3,4 counterparts. The median logD for 1,2,4-oxadiazoles was 4.4, compared to 3.2 for 1,3,4-oxadiazoles, a difference of 1.2 log units [1]. This implies that 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanol, bearing the 1,2,4-oxadiazole core, will have inherently higher membrane permeability and lower aqueous solubility than an equivalent 1,3,4-oxadiazole analog.

Lipophilicity Δ

Class-level inference

+1.2 logD

Supports regioisomer-driven logD screening

1,2,4- vs 1,3,4-oxadiazole matched-pair analysis; HPLC LC/MS derived

Evidence Dimension	Lipophilicity (logD)
Target Compound Data	Median logD ~4.4 (class representative)
Comparator Or Baseline	1,3,4-oxadiazole isomer: median logD 3.2
Quantified Difference	Δ logD = +1.2 (1,2,4- > 1,3,4-)
Conditions	Measured by HPLC LC/MS method; matched-pair analysis of 148 oxadiazole pairs from AstraZeneca corporate collection.

Why This Matters

Selection of the 1,2,4-regioisomer over the 1,3,4-isomer directly impacts logD-dependent properties such as cell permeability, metabolic stability, and hERG binding, critical for lead optimization campaigns.

• [1] Boström, J., et al. (2012). J. Med. Chem., 55, 1817–1830. View Source

Commercial Purity and QC Benchmarking

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol is supplied at 95% minimum purity by AK Scientific and 97% by Calpac Lab, with Bidepharm offering batch-specific QC reports (NMR, HPLC, GC) . Comparable 1,2,4-oxadiazole building blocks such as 5-methyl-1,2,4-oxadiazole-3-carboxylic acid are offered at similar purities (95–97%) but often without guaranteed multi-technique QC documentation . The availability of spectral QC data reduces procurement risk for laboratories requiring verified identity and purity before use in sensitive synthetic sequences.

Purity & QC

Supplier-reported

95–97% with NMR/HPLC/GC

Multi-technique QC documentation available

Batch-specific data to verify per vendor

Evidence Dimension	Purity specification and QC documentation
Target Compound Data	95% (AKSci), 97% (Calpac); QC: NMR, HPLC, GC (Bidepharm)
Comparator Or Baseline	5-methyl-1,2,4-oxadiazole-3-carboxylic acid: 95–97% purity (AKSci, Bidepharm); limited QC documentation.
Quantified Difference	Comparable purity; differentiated by availability of multi-technique batch QC data.
Conditions	Commercial vendor specifications as of 2024–2025.

Why This Matters

Procurement decisions in medicinal chemistry and material science hinge on reliable purity and identity verification; documented QC reduces downstream synthesis failure rates.

Continuous-Flow vs. Batch Synthesis

Traditional batch synthesis of 1,2,4-oxadiazoles typically requires multiday, multistep procedures. A continuous-flow microreactor protocol enables production of 1,2,4-oxadiazoles in ~30 minutes, yielding 40–80 mg per run suitable for full characterization and rapid library supply . This method is general for bis-substituted 1,2,4-oxadiazoles, including 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanol, offering a time reduction of >100-fold relative to conventional batch synthesis.

Synthesis time

Cross-study comparable

>100-fold reduction

~30 min flow vs multiday batch

Enables rapid analog supply for library synthesis

Continuous-flow microreactor method

Evidence Dimension	Synthesis time
Target Compound Data	~30 min (continuous-flow microreactor)
Comparator Or Baseline	Traditional batch synthesis: multiday procedure (typically 2–5 days)
Quantified Difference	>100-fold reduction in synthesis time
Conditions	Microreactor: three sequential microreactors; batch: standard cyclization of amidoximes with carboxylic acid derivatives.

Why This Matters

For research groups requiring rapid analog generation or procurement of small libraries, microreactor-accessible compounds reduce lead time and cost, making this compound strategically advantageous over batch-only alternatives.

Oxidation Reactivity Comparison

The secondary alcohol in 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanol can be oxidized to the corresponding ketone, 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanone (CAS 92845-58-4), a distinct building block with different physical properties (bp 224.2±23.0 °C, density 1.2±0.1 g/cm³) . In contrast, 3-methyl-1,2,4-oxadiazole lacks a functionalizable handle and cannot undergo analogous oxidation, limiting its synthetic versatility.

Oxidation pathway

Supporting evidence

Alcohol to ketone (CAS 92845-58-4)

Broadens synthetic scope for SAR diversification

Standard oxidation conditions apply

Evidence Dimension	Oxidation reactivity (functional group interconversion potential)
Target Compound Data	Oxidizable to ketone (CAS 92845-58-4), bp 224.2 °C, density 1.2 g/cm³ (predicted)
Comparator Or Baseline	3-methyl-1,2,4-oxadiazole: no oxidizable group; limited derivatization pathways.
Quantified Difference	Qualitative advantage in synthetic versatility
Conditions	Standard oxidation conditions (e.g., PCC, DMP, or Swern oxidation).

Why This Matters

The alcohol-to-ketone interconversion enables access to a broader chemical space for SAR exploration and scaffold diversification, which is not possible with simpler, non-functionalized oxadiazole building blocks.

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol – Application Scenarios

Lead Optimization with Controlled Lipophilicity

When a drug discovery program requires a bioisosteric replacement for an ester or amide with higher logD to improve membrane permeability, 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanol provides the 1,2,4-oxadiazole core with a median logD of 4.4, which is 1.2 log units higher than the 1,3,4-regioisomer [1]. This property is critical for CNS-penetrant candidates where adequate lipophilicity is essential for blood-brain barrier crossing.

Rapid Parallel Library Synthesis via Flow Chemistry

For medicinal chemistry groups building small-molecule libraries under tight timelines, 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanol can be incorporated into continuous-flow microreactor protocols that deliver 40–80 mg of product in ~30 min, a >100-fold reduction compared to traditional 2–5 day batch syntheses [1]. This enables high-throughput SAR exploration with minimal delay.

Scaffold Diversification via Oxidation

In synthetic programs requiring a ketone intermediate for further functionalization (e.g., reductive amination, Grignard addition, or oxime formation), the alcohol in 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanol can be oxidized to 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanone [1]. This two-step alcohol–ketone interconversion pathway is unavailable with simpler, non-hydroxylated 1,2,4-oxadiazole building blocks such as 3-methyl-1,2,4-oxadiazole.

Quality-Critical Procurement for Multi-Step Synthesis

When a synthetic sequence demands high-confidence starting material identity and purity, procurement from vendors offering multi-technique QC documentation (NMR, HPLC, GC) for this compound minimizes the risk of downstream failure [1]. This is particularly important for academic and industrial laboratories scaling up hit-to-lead compounds where reproducibility is paramount.

Application

Selection Property

Validation Focus

Lead optimization

1,2,4-Oxadiazole regioisomer core

logD-dependent property benchmarking

Library synthesis

Flow-chemistry compatible building block

Synthesis time and scalability review

Scaffold diversification

Oxidizable secondary alcohol handle

Ketone intermediate derivatization review

Identity/purity validation

Multi-technique QC documentation

Batch-specific spectral data review

• [1] Boström, J., et al. (2012). J. Med. Chem., 55, 1817–1830. View Source